Cas no 866342-94-1 (2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide)

2-3-(4-Chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide is a structurally complex quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a chlorobenzoyl group and a dimethoxyphenylacetamide moiety, which may contribute to its biological activity, particularly in targeting specific enzymatic pathways. Its quinoline core, combined with electron-donating methoxy substituents, enhances stability and potential binding affinity. This molecule is of interest for its possible role as an intermediate in synthesizing bioactive compounds or as a candidate for further pharmacological evaluation. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies in drug discovery.
2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide structure
866342-94-1 structure
Product Name:2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide
CAS No:866342-94-1
MF:C27H23ClN2O6
MW:506.934326410294
CID:6026010
PubChem ID:2135398
Update Time:2025-05-27

2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide
    • 1(4H)-Quinolineacetamide, 3-(4-chlorobenzoyl)-N-(2,5-dimethoxyphenyl)-6-methoxy-4-oxo-
    • NCGC00111078-01
    • C647-0296
    • 2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
    • AKOS001818795
    • 866342-94-1
    • 2-(3-(4-chlorobenzoyl)-6-methoxy-4-oxoquinolin-1(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide
    • 2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
    • CHEMBL1319998
    • HMS1831F22
    • F1602-0385
    • Inchi: 1S/C27H23ClN2O6/c1-34-18-8-10-23-20(12-18)27(33)21(26(32)16-4-6-17(28)7-5-16)14-30(23)15-25(31)29-22-13-19(35-2)9-11-24(22)36-3/h4-14H,15H2,1-3H3,(H,29,31)
    • InChI Key: FGCZGZXYPNEHKF-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC(OC)=CC=C2OC)=O)C2=C(C=C(OC)C=C2)C(=O)C(C(=O)C2=CC=C(Cl)C=C2)=C1

Computed Properties

  • Exact Mass: 506.1244642g/mol
  • Monoisotopic Mass: 506.1244642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • Boiling Point: 712.0±60.0 °C(Predicted)
  • pka: 12.66±0.70(Predicted)

2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1602-0385-2μmol
2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
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F1602-0385-2mg
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F1602-0385-3mg
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F1602-0385-5mg
2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
866342-94-1 90%+
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$69.0 2023-05-17
Life Chemicals
F1602-0385-10mg
2-[3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethoxyphenyl)acetamide
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2-3-(4-chlorobenzoyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethoxyphenyl)acetamide Related Literature

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